Cas no 1804090-45-6 (6-Bromomethyl-4-formyl-1H-benzimidazole)
1804090-45-6 structure
Product Name:6-Bromomethyl-4-formyl-1H-benzimidazole
CAS No:1804090-45-6
MF:C9H7BrN2O
MW:239.068681001663
CID:4816059
Update Time:2023-08-19
6-Bromomethyl-4-formyl-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
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- 6-Bromomethyl-4-formyl-1H-benzimidazole
-
- Inchi： 1S/C9H7BrN2O/c10-3-6-1-7(4-13)9-8(2-6)11-5-12-9/h1-2,4-5H,3H2,(H,11,12)
- InChI Key： JWBLKOVIADNDMJ-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C=O)C2=C(C=1)NC=N2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- XLogP3: 1.5
- Topological Polar Surface Area: 45.8
6-Bromomethyl-4-formyl-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061002263-250mg |
6-Bromomethyl-4-formyl-1H-benzimidazole |
1804090-45-6 | 98% | 250mg |
$776.83 | 2022-04-02 | |
| Alichem | A061002263-500mg |
6-Bromomethyl-4-formyl-1H-benzimidazole |
1804090-45-6 | 98% | 500mg |
$1,044.92 | 2022-04-02 | |
| Alichem | A061002263-1g |
6-Bromomethyl-4-formyl-1H-benzimidazole |
1804090-45-6 | 98% | 1g |
$1,955.79 | 2022-04-02 |
6-Bromomethyl-4-formyl-1H-benzimidazole Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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